{4-[(1-methyl-5-phenyl-1H-pyrrol-2-yl)carbonyl]-1,4-oxazepan-6-yl}methanol

• IUPAC Name: [6-(hydroxymethyl)-1,4-oxazepan-4-yl]-(1-methyl-5-phenylpyrrol-2-yl)methanone
• InChI: InChI=1S/C18H22N2O3/c1-19-16(15-5-3-2-4-6-15)7-8-17(19)18(22)20-9-10-23-13-14(11-20)12-21/h2-8,14,21H,9-13H2,1H3
• InChI Key: SDRXCFZYYGIZSP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=C1C(=O)N2CCOCC(C2)CO)C3=CC=CC=C3
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “{4-[(1-methyl-5-phenyl-1H-pyrrol-2-yl)carbonyl]-1,4-oxazepan-6-yl}methanol” often involves multistep synthetic routes that may include cyclization reactions, alkylation, and condensation processes. For example, the synthesis of related heterocyclic compounds has been achieved through various innovative methods, including the use of Bredereck’s reagent for selective formation of chalcones, indicating the complexity and diversity of synthetic strategies that can be applied to such molecules (Malathi & Chary, 2019).

Molecular Structure Analysis

X-ray diffraction crystallography is a primary tool for determining the molecular structure of complex organic compounds. Studies on related compounds have elucidated their molecular conformations and crystal packing, revealing the presence of intermolecular hydrogen bonds and other stabilizing interactions that contribute to their solid-state structure (Dong & Huo, 2009).

Chemical Reactions and Properties

Chemical reactions involving such complex molecules can exhibit a variety of reactivities depending on the functional groups present. For instance, compounds with similar structures have been shown to undergo autorecycling oxidation of amines and alcohols under specific conditions, demonstrating their potential as catalysts or reactive intermediates in organic synthesis (Mitsumoto & Nitta, 2004).

Physical Properties Analysis

The physical properties of organic compounds, including melting points, solubility, and crystal packing, can be significantly influenced by their molecular structure. Polymorphism, resulting from different crystal packing arrangements, can lead to variations in these physical properties, as observed in related triazole derivatives (Mazur, Kozioł, & Modzelewska-Banachiewicz, 2008).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are directly related to the molecular structure of the compound. For instance, the electron transfer processes in related compounds under photoirradiation conditions suggest unique chemical behaviors that could be harnessed in synthetic applications or material science (Mitsumoto & Nitta, 2004).

Mechanism of Action

The mechanism of action of pyrrole-containing compounds can vary widely, depending on their structure and the biological target. They are known to exhibit a range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.